Cas no 2172066-87-2 (1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol)

• Product Name: 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol
• CAS No: 2172066-87-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5566050
• PubChem ID: 165594338
• Update Time: 2025-07-08

1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172066-87-2
• EN300-1642469
• 1-(1-aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol
• 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol

• Inchi： 1S/C13H25NO/c1-11(2)9-13(15,10-11)12(14)7-5-3-4-6-8-12/h15H,3-10,14H2,1-2H3
• InChI Key： SJUCLMSCSYNZEK-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol

Comprehensive Overview of 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol (CAS No. 2172066-87-2)

1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol (CAS No. 2172066-87-2) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. This compound features a cycloheptylamine moiety linked to a 3,3-dimethylcyclobutanol group, creating a hybrid scaffold with intriguing steric and electronic properties. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate molecular interactions in biological systems.

The growing demand for specialty chemicals in the pharmaceutical industry has propelled interest in compounds like 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol. Its CAS No. 2172066-87-2 serves as a critical identifier for regulatory and procurement purposes. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, owing to its balanced lipophilicity and conformational rigidity—a hot topic in neuropharmacology. These characteristics make it a candidate for addressing challenges in blood-brain barrier penetration, a frequent search query among medicinal chemists.

From a synthetic chemistry perspective, the compound’s cycloheptyl and cyclobutyl rings offer unique geometric constraints that influence reactivity and selectivity. This has led to explorations in stereoselective synthesis, a trending subtopic in organic chemistry forums. Additionally, its tertiary alcohol functionality provides a handle for further derivatization, aligning with the industry’s focus on modular drug design. Such features resonate with researchers investigating fragment-based drug discovery—a frequently searched methodology in AI-driven literature databases.

Environmental and green chemistry considerations are also relevant to 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol. With increasing scrutiny on sustainable synthesis routes, this compound’s potential for low-waste production methods is under evaluation. Computational chemists often search for molecular descriptors and QSAR models to predict its environmental footprint, reflecting broader trends in eco-friendly chemical development.

In material science, the compound’s rigid backbone has sparked interest in supramolecular assemblies and polymeric networks. Its ability to act as a crosslinking agent or monomer is being explored for advanced materials with tailored thermal and mechanical properties—a subject frequently queried in patent databases. This dual applicability in life sciences and materials engineering underscores its interdisciplinary appeal.

Analytical characterization of CAS No. 2172066-87-2 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are common search terms among analytical chemists. The compound’s chirality further necessitates enantioselective analysis, a niche but growing area in analytical method development.

In summary, 1-(1-Aminocycloheptyl)-3,3-dimethylcyclobutan-1-ol represents a versatile chemical entity with multifaceted applications. Its structural complexity and functional diversity align with current research priorities in precision medicine, green chemistry, and smart materials, making it a compound of enduring scientific and industrial relevance.